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Compound of Interest

Compound Name: PDP-Pfp

Cat. No.: B2433983 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This guide provides crucial safety and logistical information for handling Phenyl

dichlorophosphate (PDP), a highly reactive and corrosive organophosphate compound.

Adherence to these procedures is vital to ensure personnel safety and maintain the integrity of

experimental work.

Hazard Identification and Immediate Precautions
Phenyl dichlorophosphate is a hazardous chemical that poses significant risks upon exposure.

[1] It is classified as a corrosive liquid that is harmful if swallowed and causes severe skin burns

and eye damage.[1][2][3] The substance reacts violently with water, liberating toxic gases.[1]

Primary Hazards:

Corrosive: Causes severe burns to skin, eyes, and mucous membranes.[2][4][5]

Toxic: Harmful if swallowed and highly toxic upon skin absorption.[1][4] Inhalation may lead

to corrosive injuries to the upper respiratory tract and lungs.[4][5]

Reactive: Reacts violently with water.[1][4]

Physical and Chemical Properties
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A summary of the key physical and chemical properties of Phenyl dichlorophosphate is

provided below.

Property Value

CAS Number 770-12-7

Molecular Formula C₆H₅Cl₂O₂P

Molecular Weight 210.98 g/mol

Appearance Colorless to light brown liquid[1]

Boiling Point 241-243 °C (at 760 mmHg)[1][6]

Melting Point -1 °C[1]

Density 1.412 g/mL (at 25 °C)[6]

Flash Point > 110 °C (> 230 °F)[1]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory when handling Phenyl dichlorophosphate to prevent

any direct contact.[7][8]
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PPE Category Specification Rationale

Eye and Face Protection
Chemical safety goggles and a

full-face shield.[6][8]

Protects against splashes that

can cause severe eye

damage.[8]

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene, or

Butyl rubber).[7][8]

Prevents skin contact, which

can lead to severe burns and

toxic absorption.[4][8]

Body Protection

A chemical-resistant laboratory

coat or apron worn over

personal clothing.[7][8]

Provides a barrier against

spills and contamination.[8]

Respiratory Protection

Work must be conducted in a

certified chemical fume hood.

[7] If ventilation is inadequate,

a NIOSH-approved respirator

with an organic vapor cartridge

is required.[8]

Minimizes the inhalation of

corrosive and toxic vapors.[4]

[7][8]

Operational Plan: Step-by-Step Handling Protocol
A systematic approach is essential for the safe handling of Phenyl dichlorophosphate.

Experimental Workflow for Handling Phenyl Dichlorophosphate
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Preparation

Handling

Cleanup and Disposal

1. Designate Work Area
Ensure fume hood is certified and operational.

2. Assemble PPE
Collect all necessary PPE as specified.

3. Prepare Materials
Gather all required reagents and equipment.

4. Don PPE
Put on all required personal protective equipment.

5. Conduct Experiment
Perform work within the fume hood.

6. Decontaminate
Wipe down surfaces and equipment.

7. Dispose of Waste
Segregate and dispose of waste according to regulations.

8. Doff PPE
Remove PPE in the correct order.

9. Personal Hygiene
Wash hands thoroughly.

Click to download full resolution via product page

Caption: Workflow for handling Phenyl Dichlorophosphate.
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Detailed Steps:

Preparation:

Designate a specific area for handling Phenyl dichlorophosphate within a certified

chemical fume hood.[7]

Ensure an emergency eyewash station and safety shower are readily accessible.

Assemble all necessary PPE before handling the chemical.[8]

Prepare all other reagents and equipment needed for the experiment.

Handling:

Don the appropriate PPE in the correct order: lab coat, gloves (consider double gloving),

and face shield with goggles.[7][8]

Conduct all transfers and reactions in a dry, inert atmosphere (e.g., under nitrogen or

argon) to prevent hydrolysis.[7]

Use a closed system for transfers whenever possible.

Avoid inhalation of vapors and any contact with skin and eyes.

Spill Management:

In the event of a small spill, neutralize it with a mild base such as sodium bicarbonate and

absorb it with an inert material.[7]

For larger spills, evacuate the area and follow emergency procedures.

Do not use water to clean up spills as it reacts violently with the chemical.[1][4]

Disposal Plan:

All waste containing Phenyl dichlorophosphate must be treated as hazardous waste.

Collect waste in a dedicated, sealed, and clearly labeled container.
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Dispose of the waste through an approved hazardous waste disposal facility, following all

local, state, and federal regulations.

Do not mix with other waste streams. Leave chemicals in their original containers if

possible.

First-Aid Measures
Immediate action is critical in case of exposure.

Exposure Route First-Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.[1]

Seek immediate medical attention.[1]

Skin Contact

Immediately wash off with soap and plenty of

water while removing all contaminated clothing

and shoes.[1] Seek immediate medical

attention.[1]

Inhalation

Remove the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration.[1] Seek immediate medical

attention.[1]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water.[2] Call a physician or Poison Control

Center immediately.[1][2]

Storage
Proper storage is crucial to maintain the stability of Phenyl dichlorophosphate and prevent

accidents.

Store in a cool, dry, and well-ventilated place away from incompatible materials.

Keep the container tightly closed and sealed.[9]
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Store under an inert gas as the chemical is moisture-sensitive.[9]

The storage area floor should be impermeable to prevent the escape of liquids.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.com [fishersci.com]

2. employees.delta.edu [employees.delta.edu]

3. Phenyl Dichlorophosphate 770-12-7 | TCI AMERICA [tcichemicals.com]

4. Phenyl dichlorophosphate - Hazardous Agents | Haz-Map [haz-map.com]

5. Phosphorodichloridic acid, phenyl ester | C6H5Cl2O2P | CID 13038 - PubChem
[pubchem.ncbi.nlm.nih.gov]

6. Phenyl dichlorophosphate = 95 770-12-7 [sigmaaldrich.com]

7. Handling and Storage Best Practices for Phenyl Dichlorophosphate
[sincerechemicals.com]

8. benchchem.com [benchchem.com]

9. Phenyl dichlorophosphate - Safety Data Sheet [chemicalbook.com]

To cite this document: BenchChem. [Essential Safety and Handling Guide for Phenyl
Dichlorophosphate (PDP)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2433983#personal-protective-equipment-for-
handling-pdp-pfp]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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